Tachysterol

Description

Tachysterol is a sterol belonging to the vitamin D family . The term "tachysterol" refers to an isomer of ergosterol that, when exposed to ultraviolet light, transforms into vitamin D2 . It is created during the production of calciferol through ergosterol irradiation . The earliest known use of the word dates back to 1930, and it is a borrowing from the German word "tachysterin" .

Tachysterol 3 is another related compound, identified as a normal human secosteroid metabolite derived from vitamin D3 photoisomers . It forms from 7-Dehydrocholesterol in the epidermis when exposed to ultraviolet irradiation . Chronic exposure to sunlight converts epidermal 7-dehydrocholesterol to previtamin D, which then photoisomerizes to form tachysterol 3 and lumisterol 3, both biologically inert . Tachysterol 3, along with other vitamin D3 and previtamin D3 photoisomers, has been shown to inhibit keratinocyte proliferation, suggesting a role in regulating epidermal proliferation and differentiation under physiological conditions .

Tachysterol does not have individual approval but may be used as a component in a product covered by a group standard . Tachysterol 3 is not approved for use as a component in a product covered by a group standard . While both substances are related to vitamin D, they have distinct molecular structures and biological activities . Tachysterol has the molecular formula C28H44O and a molecular weight of 396.6 g/mol , while Tachysterol 3 has the molecular formula C27H44O and a molecular weight of 384.6 g/mol .

• CAS No.: 115-61-7
• Product Name: Tachysterol
• Molecular Formula: C28H44O
• Molecular Weight: 396.6 g/mol
• IUPAC Name: (1S)-3-[(E)-2-[(1R,3aR,7aR)-1-[(E,2R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
• Standard InChI: InChI=1S/C28H44O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h8-10,12-13,19-20,22,25-27,29H,7,11,14-18H2,1-6H3/b10-9+,13-12+/t20?,22-,25+,26-,27+,28-/m1/s1
• Standard InChIKey: XQFJZHAVTPYDIQ-KAYODBBKSA-N
• SMILES: CC1=C(CC(CC1)O)C=CC2=CCCC3(C2CCC3C(C)C=CC(C)C(C)C)C
• Canonical SMILES: CC1=C(CC(CC1)O)C=CC2=CCCC3(C2CCC3C(C)C=CC(C)C(C)C)C
• Appearance: Clear Colorless Gel to Pale Yellow Solid
• Synonyms: Ergocalciferol EP Impurity E; Tachysterol2; (1S)-3-[(E)-2-[(1R,3aR,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
• PubChem Compound: 12308964
• Last Modified: Apr 15 2024